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Compound of Interest

Compound Name: 5-Hydroxy-2-nitrobenzoic acid

Cat. No.: B184560

Essential Safety and Handling Guide for 5-Hydroxy-
2-nitrobenzoic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Hydroxy-2-nitrobenzoic acid in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 5-Hydroxy-2-nitrobenzoic acid
CAS Number 610-37-7

Molecular Formula C7H5NO5

Molecular Weight 183.12 g/mol

H315: Causes skin irritation.[1][2][3] H319:
GHS Hazard Statements Causes serious eye irritation.[1][2][3] H335: May

cause respiratory irritation.[1][4]

Signal Word Warning[1][2]
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Personal Protective Equipment (PPE)

To ensure safety when handling 5-Hydroxy-2-nitrobenzoic acid, the following personal
protective equipment is mandatory.

Protection Type Recommended PPE

Eye/Face Chemical safety goggles or a face shield.[5]

Chemical-resistant gloves (e.qg., nitrile or
Ski neoprene) and a lab coat or disposable gown.[6]
in
For extensive handling, chemical-resistant

coveralls may be necessary.[7]

A NIOSH-approved respirator (e.g., N95) is
Respirat required when dust may be generated.[6] Work
espirator
P Y should be conducted in a well-ventilated area,

preferably a fume hood.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to minimize the risk of exposure and ensure
a safe laboratory environment.

e Preparation:
o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
o Verify that all necessary PPE is available and in good condition.
o Have a spill kit readily accessible.
e Handling:
o Don all required PPE before handling the chemical.

o Handle 5-Hydroxy-2-nitrobenzoic acid in a well-ventilated area to avoid inhalation of
dust.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b184560?utm_src=pdf-body
https://www.epa.gov/emergency-response/personal-protective-equipment
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/product/b184560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Avoid direct contact with skin and eyes.[2][3]

o Wash hands thoroughly after handling.[2][3]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][3]

o Keep away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan

Proper disposal of 5-Hydroxy-2-nitrobenzoic acid and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste 5-Hydroxy-2-nitrobenzoic acid and any contaminated materials (e.g.,
gloves, wipes) in a clearly labeled, sealed container for hazardous waste.

o Disposal Route:

o Dispose of the chemical waste through an approved hazardous waste disposal facility.[2]

[3]
o Do not pour down the drain or discard in general trash.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3][8]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. If irritation persists, seek medical attention.[2][3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH2919409&productDescription=5-HYDRXY-2-NTROBENZOIC+AC+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425870250&productDescription=2-HYDROXY-4-NITROBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2919409&productDescription=5-HYDRXY-2-NTROBENZOIC+AC+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425870250&productDescription=2-HYDROXY-4-NITROBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2919409&productDescription=5-HYDRXY-2-NTROBENZOIC+AC+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425870250&productDescription=2-HYDROXY-4-NITROBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425870250&productDescription=2-HYDROXY-4-NITROBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b184560?utm_src=pdf-body
https://www.benchchem.com/product/b184560?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH2919409&productDescription=5-HYDRXY-2-NTROBENZOIC+AC+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425870250&productDescription=2-HYDROXY-4-NITROBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2919409&productDescription=5-HYDRXY-2-NTROBENZOIC+AC+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425870250&productDescription=2-HYDROXY-4-NITROBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5133842_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAH2919409&productDescription=5-HYDRXY-2-NTROBENZOIC+AC+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425870250&productDescription=2-HYDROXY-4-NITROBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2919409&productDescription=5-HYDRXY-2-NTROBENZOIC+AC+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.[3]

Experimental Workflow for Handling 5-Hydroxy-2-
hitrobenzoic Acid
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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